(S)-3-((tert-Butoxycarbonyl)amino)-3-(4-nitrophenyl)propanoic acid

• IUPAC Name: (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-nitrophenyl)propanoic acid
• InChI: InChI=1S/C14H18N2O6/c1-14(2,3)22-13(19)15-11(8-12(17)18)9-4-6-10(7-5-9)16(20)21/h4-7,11H,8H2,1-3H3,(H,15,19)(H,17,18)/t11-/m0/s1
• InChI Key: JLVLDNCAYKCLCI-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CC(=O)O)C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C14H18N2O6
• Molecular Weight: 310.30 g/mol

Description

The compound contains several functional groups: an amino group (NH2), a carboxylic acid group (COOH), a tert-butoxycarbonyl group (BOC), and a nitrophenyl group (NO2). The tert-butoxycarbonyl group is a common protecting group in organic synthesis, particularly for amines. The nitrophenyl group is a common functional group in organic chemistry and is often used in the synthesis of dyes and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the functional groups mentioned above. The stereochemistry at the chiral center would be determined by the (S)-configuration.

Chemical Reactions Analysis

The compound could undergo various chemical reactions. For example, the BOC group could be removed under acidic conditions, and the carboxylic acid could react with bases or be reduced to an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the carboxylic acid and the nitro group would likely make the compound soluble in polar solvents.

Scientific Research Applications

Drug Development and Synthesis

This compound is utilized in the synthesis of pharmaceutical drugs. Its structure is pivotal in the construction of peptide chains that are essential in the development of new medications. .

Kinase Inhibitor Research

Kinase inhibitors are a class of drugs that block certain enzymes (kinases) and have applications in treating cancer. .

Mechanism of Action

Without specific context or application, it’s difficult to determine the mechanism of action of this compound.

Future Directions

The future directions for research on this compound would depend on its intended application. It could potentially be used in the synthesis of pharmaceuticals or other organic compounds.